N-(3,4-dimethylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine

• IUPAC Name: N-(3,4-dimethylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine
• InChI: InChI=1S/C20H19N5O/c1-11-5-7-15(9-12(11)2)24-18-16-8-6-13(3)22-19(16)21-10-17(18)20-23-14(4)25-26-20/h5-10H,1-4H3,(H,21,22,24)
• InChI Key: OZKDFYDYXLCDPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=CC(=NC3=NC=C2C4=NC(=NO4)C)C)C
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

N-(3,4-dimethylphenyl)-7-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)-1,8-naphthyridin-4-amine is a useful research compound. Its molecular formula is C20H19N5O and its molecular weight is 345.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Cytotoxic Activity in Cancer Research

A study by Deady et al. (2003) involved the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, revealing potent cytotoxic properties against murine leukemia, lung carcinoma, and human leukemia cell lines, with some compounds demonstrating significant in vivo efficacy against colon tumors in mice. This research highlights the potential of naphthyridine derivatives in cancer therapy (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Anticancer Activity of Oxadiazole Analogues

Another research focus is the synthesis and evaluation of 1,3,4-oxadiazol-2-amine analogues for their anticancer activity. Ahsan et al. (2014) synthesized novel oxadiazole analogues and assessed their efficacy against various cancer cell lines, identifying compounds with significant growth inhibitory properties, especially against melanoma, leukemia, breast cancer, and colon cancer cell lines (Ahsan, Sharma, Singh, Jadav, & Yasmin, 2014).

Material Science and Polymer Research

Poly(amine−hydrazide) and Poly(amine−1,3,4-oxadiazole)s

Research by Liou et al. (2006) explored the synthesis of high Tg and organosoluble aromatic poly(amine−1,3,4-oxadiazole)s containing both donor and acceptor moieties for potential application in blue-light-emitting materials. The study underscores the versatility of oxadiazole derivatives in developing advanced materials with desirable optical and thermal properties (Liou, Hsiao, Chen, & Yen, 2006).

Aromatic Polyimides for Optoelectronic Applications

Chung and Hsiao (2008) developed novel fluorinated polyimides derived from bis(ether amine) monomer and aromatic dianhydrides, highlighting the synthesis of materials with low moisture absorption, low dielectric constants, and excellent thermal stability. These properties are crucial for applications in optoelectronics and other high-performance material applications (Chung & Hsiao, 2008).